Cas no 1692061-93-0 (7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 7-(Difluoromethyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)pyrazolo[1,5-a]pyrimidine
- EN300-1118840
- 1692061-93-0
-
- Inchi: 1S/C10H15F2N3/c1-6(2)7-5-9-13-4-3-8(10(11)12)15(9)14-7/h5-6,8,10,13H,3-4H2,1-2H3
- InChI Key: WPMACNAAROKSSG-UHFFFAOYSA-N
- SMILES: C12=CC(C(C)C)=NN1C(C(F)F)CCN2
Computed Properties
- Exact Mass: 215.12340382g/mol
- Monoisotopic Mass: 215.12340382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 320.0±37.0 °C(Predicted)
- pka: 3.89±0.40(Predicted)
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118840-0.05g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1118840-0.1g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1118840-0.25g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1118840-0.5g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1118840-1.0g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 1g |
$1643.0 | 2023-06-09 | ||
| Enamine | EN300-1118840-2.5g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1118840-5.0g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 5g |
$4764.0 | 2023-06-09 | ||
| Enamine | EN300-1118840-10.0g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 10g |
$7065.0 | 2023-06-09 | ||
| Enamine | EN300-1118840-1g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1118840-5g |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1692061-93-0 | 95% | 5g |
$3687.0 | 2023-10-27 |
7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
7-(Difluoromethyl)-2-(Propan-2-yl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview
The compound 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1692061-93-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure features a pyrazolo[1,5-a]pyrimidine core with substituents at positions 2 and 7. The difluoromethyl group at position 7 and the propan-2-yl group at position 2 contribute to its distinct chemical properties and reactivity.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in the development of novel therapeutic agents. These compounds are often explored for their potential as kinase inhibitors or as scaffolds for other bioactive molecules. The presence of the difluoromethyl group in this compound adds a layer of complexity to its reactivity and pharmacokinetic profile. Fluorinated compounds are particularly valuable in drug design due to their enhanced stability and ability to modulate biological activity.
The synthesis of 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by the introduction of the substituents at positions 2 and 7 through nucleophilic substitution or coupling reactions. The use of fluorinated reagents during this process ensures the incorporation of the difluoromethyl group while maintaining the integrity of the aromatic system.
In terms of applications, this compound has shown promise in preliminary studies as a potential lead for anti-cancer therapies. Its ability to inhibit specific kinases involved in cell proliferation makes it a candidate for further exploration in oncology research. Additionally, its structural versatility allows for further modification to enhance its bioavailability and selectivity.
The study of such compounds also contributes to our understanding of heterocyclic chemistry. Pyrazolo[1,5-a]pyrimidines are part of a broader class of fused ring systems that exhibit unique electronic properties due to their conjugated π-systems. The presence of electron-withdrawing groups like the difluoromethyl substituent can influence the molecule's electronic characteristics, making it suitable for applications in optoelectronics or as building blocks for advanced materials.
From a synthetic perspective, this compound serves as an excellent example of how strategic substitutions can be used to fine-tune molecular properties. The combination of a bulky propan-2-yl group and a fluorinated substituent creates a molecule with both steric and electronic diversity. This diversity is crucial for exploring various chemical reactions and biological interactions.
In conclusion, 7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine represents a significant advancement in heterocyclic chemistry. Its unique structure and potential applications make it an important focus for ongoing research in medicinal chemistry and materials science. As new insights into its properties emerge, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple disciplines.
1692061-93-0 (7-(difluoromethyl)-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)